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Compound of Interest

Compound Name: Butyl ethylcarbamate

Cat. No.: B15212386 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

storage of Butyl ethylcarbamate. The following procedures are based on best practices for

handling carbamate compounds and should be strictly adhered to in all laboratory and research

settings.

Introduction
Butyl ethylcarbamate is a chemical compound belonging to the carbamate class. While

specific toxicological data for Butyl ethylcarbamate is not readily available, compounds in this

class can be irritating, corrosive, and sensitizing.[1] Therefore, it is crucial to handle this

compound with appropriate safety precautions to minimize exposure and ensure a safe

working environment. These standard operating procedures (SOPs) outline the necessary

protocols for handling, storage, emergency procedures, and disposal of Butyl
ethylcarbamate.

Hazard Identification and Risk Assessment
2.1 Physical and Chemical Properties
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Property Value Reference

Molecular Formula C7H15NO2 [1]

Appearance Colorless to light yellow liquid [1]

Odor Special and spicy [1]

Boiling Point 208-212 °C [1]

Melting Point -28 °C [1]

Density ~0.901 g/cm³ [1]

Solubility

Soluble in alcohol, ether, and

ketone solvents; almost

insoluble in water.

[1]

2.2 Health and Safety Data
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Hazard Description Precautionary Statement

Acute Toxicity (Oral) Harmful if swallowed.

P301 + P312 + P330: IF

SWALLOWED: Call a POISON

CENTER/doctor if you feel

unwell. Rinse mouth.

Skin Corrosion/Irritation May cause skin irritation.

P264: Wash skin thoroughly

after handling. P302 + P352:

IF ON SKIN: Wash with plenty

of soap and water.

Serious Eye Damage/Irritation
May cause serious eye

damage.

P305 + P351 + P338 + P310:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. Immediately

call a POISON

CENTER/doctor.

Skin Sensitization
May cause an allergic skin

reaction.

P272: Contaminated work

clothing must not be allowed

out of the workplace. P333 +

P313: If skin irritation or rash

occurs: Get medical

advice/attention.

Experimental Protocols
3.1 Handling Procedures

Engineering Controls: All work with Butyl ethylcarbamate should be conducted in a certified

chemical fume hood to minimize inhalation exposure.[2]

Personal Protective Equipment (PPE):

Gloves: Wear nitrile or butyl rubber gloves.[2][3] Inspect gloves for any tears or punctures

before use.
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Eye Protection: Chemical safety goggles and a face shield should be worn.

Lab Coat: A flame-resistant lab coat should be worn at all times.

General Hygiene:

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly with soap and water after handling the chemical.

Dispensing:

Use a calibrated pipette or a syringe for transferring the liquid.

Ensure all containers are clearly labeled with the chemical name and hazard information.

3.2 Storage Procedures

Storage Conditions: Store Butyl ethylcarbamate in a cool, dry, and well-ventilated area

away from incompatible materials such as strong oxidizing agents, strong acids, and strong

bases.[1][4]

Container: Keep the container tightly closed when not in use.

Segregation: Store separately from flammable materials.

Emergency Procedures
4.1 Spill Response

Evacuation: Evacuate all non-essential personnel from the spill area.

Ventilation: Ensure the area is well-ventilated.

Containment: For small spills, absorb the liquid with an inert material such as vermiculite, dry

sand, or earth and place it in a sealed container for disposal. Do not use combustible

materials, such as sawdust.
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Cleanup:

Wear appropriate PPE, including respiratory protection if necessary.

Carefully collect the absorbed material and place it into a labeled, sealed container for

hazardous waste disposal.

Decontaminate the spill area with a suitable solvent, followed by washing with soap and

water.

Reporting: Report all spills to the laboratory supervisor and the institutional safety office.

4.2 First Aid Measures

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately flush the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4]

Waste Disposal
All waste containing Butyl ethylcarbamate must be treated as hazardous waste.
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Collection: Collect all waste, including contaminated PPE and spill cleanup materials, in a

clearly labeled, sealed, and chemically resistant container.

Disposal: Dispose of the hazardous waste through the institution's designated hazardous

waste disposal program, following all local, state, and federal regulations.

Visualizations
Diagram 1: Butyl Ethylcarbamate Handling and Storage Workflow
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Caption: Workflow for handling and storing Butyl ethylcarbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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